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Compound of Interest

Compound Name: 16,17-Dihydroapovincamine

Cat. No.: B1436113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
16,17-Dihydroapovincamine is a tertiary amine and a known impurity of Vincamine, a

monoterpenoid indole alkaloid extracted from the leaves of the lesser periwinkle plant (Vinca

minor). Vincamine and its semi-synthetic derivative, Vinpocetine, are recognized for their

vasodilatory and nootropic properties, primarily affecting cerebral blood flow and cognitive

function. Due to its structural similarity to these well-studied compounds, 16,17-
Dihydroapovincamine is of interest in the fields of pharmacology and drug development,

particularly concerning the impurity profiling of Vincamine- and Vinpocetine-based therapeutics.

This guide provides a comprehensive overview of the available technical information on 16,17-
Dihydroapovincamine.

Chemical and Physical Properties
Limited specific data is available for the physical properties of 16,17-Dihydroapovincamine.

The following table summarizes its key chemical identifiers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1436113?utm_src=pdf-interest
https://www.benchchem.com/product/b1436113?utm_src=pdf-body
https://www.benchchem.com/product/b1436113?utm_src=pdf-body
https://www.benchchem.com/product/b1436113?utm_src=pdf-body
https://www.benchchem.com/product/b1436113?utm_src=pdf-body
https://www.benchchem.com/product/b1436113?utm_src=pdf-body
https://www.benchchem.com/product/b1436113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 57130-30-0

Molecular Formula C₂₁H₂₆N₂O₂

Molecular Weight 338.44 g/mol

Canonical SMILES
CCC12CCN3CC4=C(C=CC=C4)N(C1=C(C2)C(

=O)OC)C3

IUPAC Name

ethyl (2R,13aS,13bS)-13a-ethyl-

2,3,5,6,13a,13b-hexahydro-1H-indolo[3,2,1-

de]pyrido[3,2,1-ij][1][2]naphthyridine-2-

carboxylate

Synthesis and Purification
Synthesis
Specific, detailed experimental protocols for the de novo synthesis of 16,17-
Dihydroapovincamine are not readily available in the public domain. However, a German

patent (DE2504045A1) describes the preparation of esters of 16,17-dihydroapovincaminic acid,

suggesting that the synthesis would likely involve the manipulation of the apovincamine

scaffold. It is primarily encountered as an impurity in the synthesis or degradation of Vincamine.

Isolation and Purification
As an impurity, 16,17-Dihydroapovincamine is typically isolated and purified from bulk

Vincamine samples using chromatographic techniques. High-performance liquid

chromatography (HPLC), particularly reversed-phase HPLC, is a common method for

separating closely related alkaloids.
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Isolation

Characterization

Bulk Vincamine Sample

Dissolution in appropriate solvent
(e.g., Methanol/Water)

Preparative Reversed-Phase HPLC

Fraction Collection based on UV detection

Evaporation of solvent

Isolated 16,17-Dihydroapovincamine

Purity Assessment by Analytical HPLC Structural Elucidation

NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry (HRMS) FT-IR Spectroscopy
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Potential Mechanisms of Action

16,17-Dihydroapovincamine

Phosphodiesterase 1 (PDE1)

Inhibition?

Voltage-gated Na⁺ Channels

Blockade?

Inflammatory Cytokine Production

Modulation?

Increased cGMP/cAMP

leads to

Reduced Neuronal Excitability

leads to

Decreased Neuroinflammation

leads to

Cerebral Vasodilation Neuroprotection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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